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Compound of Interest

Compound Name: Antimony pentachloride

Cat. No.: B147860

Technical Support Center: Antimony
Pentachloride (ShCls)

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and storage of the highly moisture-sensitive compound,
antimony pentachloride. Adherence to these guidelines is critical to ensure laboratory safety
and experimental integrity.

Frequently Asked Questions (FAQs) &
Troubleshooting

Storage & Handling

e QI1: What are the primary hazards associated with antimony pentachloride? A1l: Antimony
pentachloride is a highly corrosive and moisture-sensitive substance.[1][2][3] It reacts
violently with water, including atmospheric moisture, to produce hydrochloric acid and
antimony pentoxide, releasing significant heat.[1][2][4][5] It is also a strong oxidizing agent.
[4] Inhalation, ingestion, or skin contact can cause severe injury, burns, or death.[4]

e Q2: How should I properly store antimony pentachloride? A2: Store antimony
pentachloride in a tightly closed, original container in a cool, dry, and well-ventilated area
away from heat, moisture, and direct sunlight.[6][7][8] The storage area should be locked and
secured.[6] It is crucial to store it under an inert atmosphere (e.g., argon or nitrogen) to
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prevent contact with moist air.[9] Containers should be made of glass or PTFE, as it can
corrode metals and plastics.[1][10]

* Q3: My antimony pentachloride has turned a yellowish color. Is it still usable? A3: Pure
antimony pentachloride is a colorless oil; however, typical samples may appear yellowish
due to the presence of dissolved chlorine.[1][2] This does not necessarily indicate that the
compound is unusable for all applications, but it is a sign of some decomposition. For highly
sensitive reactions, using a freshly opened or purified bottle is recommended.

e Q4: Can | use a stainless-steel needle to transfer antimony pentachloride? A4: It is not
recommended. In the presence of even trace amounts of moisture, antimony pentachloride
releases hydrogen chloride gas, which can etch stainless-steel tools.[1] Non-fluorinated
plastics should also be avoided as the compound can melt and carbonize them.[1] Use
equipment made of glass or PTFE.

Troubleshooting Experiments

e Q5: My reaction with antimony pentachloride is not proceeding as expected. What could
be the issue? A5: Given its high reactivity with water, the most common issue is the
presence of moisture in your reaction setup. Ensure all glassware is rigorously dried,
solvents are anhydrous, and the reaction is performed under a dry, inert atmosphere. The
antimony pentachloride itself may have been compromised by exposure to moisture.

e Q6: | observed fuming when | opened the antimony pentachloride container. Is this
normal? A6: Yes, antimony pentachloride fumes in the air as it reacts with atmospheric
moisture to form hydrochloric acid.[4][5] This is a key indicator of its reactivity and the need
for careful handling in a controlled, dry environment, such as a fume hood or glovebox.

Quantitative Data Summary
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Property Value Source
Chemical Formula ShCls [1][6]
Molar Mass 299.01 g-mol—1 [1]
Appearance C.olo.rleés to yellowish, fuming 1]
oily liquid
Density 2.336 g/cm?3 (20 °C) [1]
Melting Point 2.8 °C (37.0 °F) [1][3]
Boiling Point 140 °C (284 °F), decomposes [11[3]
Solubility in Water Reacts violently [1][11]
Oral LD50 (rat) 1115 mg/kg [31[6][8]

Experimental Protocols

Protocol 1: General Handling and Dispensing

e Preparation: Work must be conducted in a certified chemical fume hood or a glovebox with
an inert atmosphere.[7] Ensure an eyewash station and safety shower are immediately
accessible.[7]

o Personal Protective Equipment (PPE): Wear a full-face shield, safety goggles, a flame-
resistant lab coat, and chemical-resistant gloves (consult manufacturer for compatibility).[7]
[12]

¢ Inert Atmosphere Transfer: If handling outside a glovebox, use Schlenk line techniques.
Purge all glassware with a dry, inert gas (e.g., argon or nitrogen).

e Dispensing: Use a clean, dry glass syringe with a PTFE-tipped needle or a glass cannula to
transfer the liquid. Avoid any plastic components that are not fluorinated.[1]

o Sealing: After dispensing, securely seal the container, preferably with paraffin film around the
cap, and store under inert gas.
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Decontamination: Decontaminate any surfaces, including the exterior of the container, before
removing from the fume hood.

Protocol 2: Spill Response

Evacuation: Immediately evacuate the area and alert personnel.[5] Isolate the spill area.[4]
[13]

Ventilation: Ensure the area is well-ventilated, but avoid directing airflow directly at the spill.

Personal Protective Equipment (PPE): Don appropriate PPE, including a respirator with an
acid gas cartridge.[6]

Containment: Cover the spill with an inert, dry absorbent material such as dry sand or
vermiculite.[14] DO NOT USE WATER OR COMBUSTIBLE MATERIALS.

Collection: Carefully collect the absorbed material into a suitable, labeled, and closed
container for hazardous waste disposal.[5]

Neutralization (for residue): After the bulk of the spill is removed, the area can be cautiously
neutralized with a weak base like soda ash, followed by a thorough cleaning.

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[6][7]

Visual Guides
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Preparation Handling Cleanup & Storage

Work in Fume Hood Transfer with Glass Syringe Decontaminate Work Area
or Glovebox Open SbCI5 Container or Cannula & Equipment Dispose of Waste Properly

Ensure Dry Glassware
& Inert Atmosphere

|

|

Don PPE
(Gloves, Goggles, Lab Coat)

Securely Reseal Container Store SbCI5 Securely

No Yes No

Experiment Failure or
Unexpected Observation

Was the reaction performed
under strictly anhydrous conditions?

Action:
Thoroughly dry all glassware and solvents.
Use an inert atmosphere (glovebox/Schlenk line).

Is the SbCI5 reagent
fresh and properly stored?

Action:
Use a new, unopened bottle of SbCI5.
Verify storage conditions.

Investigate other reaction
parameters (temperature, stoichiometry, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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